3-(4-Aminophenyl)isoxazolo[5,4-d]pyrimidin-4-amine

• Molecular Formula: C11H9N5O
• Molecular Weight: 227.22 g/mol
• IUPAC Name: 3-(4-aminophenyl)-[1,2]oxazolo[5,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C11H9N5O/c12-7-3-1-6(2-4-7)9-8-10(13)14-5-15-11(8)17-16-9/h1-5H,12H2,(H2,13,14,15)
• InChI Key: YQDCWARXRROYHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC3=NC=NC(=C23)N)N

Description

3-(4-Aminophenyl)isoxazolo[5,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H9N5O and its molecular weight is 227.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 0° C. suspension of Example 29B (124 mg, 0.5 mmol) in concentrated HCl (2 mL) was treated with a solution of SnCl2 (450 mg) in concentrated HCl (1 mL), warmed to room temperature, stirred for 3 hours, and filtered. The filtrate was partitioned between ethyl acetate and saturated NaHCO3 and the organic phase was washed with brine, dried (MgSO4), filtered, and concentrated to provide 37 mg (32%) of the desired product. MS (ESI(−)) m/e 226 (M−H)−.